Cyanine 5 Tyramide methyl indole

• Molecular Formula: C40H47N3O8S2
• Molecular Weight: 761.9 g/mol
• InChI: InChI=1S/C40H47N3O8S2/c1-39(2)32-21-19-31(53(49,50)51)27-35(32)42(5)36(39)12-8-6-9-13-37-40(3,4)33-26-30(52(46,47)48)20-22-34(33)43(37)25-11-7-10-14-38(45)41-24-23-28-15-17-29(44)18-16-28/h6,8-9,12-13,15-22,26-27H,7,10-11,14,23-25H2,1-5H3,(H3-,41,44,45,46,47,48,49,50,51)
• InChIKey: QIVNETYYCVTNKQ-UHFFFAOYSA-N

Cyanine 5 Tyramide methyl indole Overview

Cyanine 5 Tyramide methyl indole is a chemically defined red fluorescent dye with the molecular formula C40H47N3O8S2 and a molecular weight of 761.95 g/mol . It is a specific structural variant within the class of tyramide signal amplification (TSA) reagents, designed to function as a high-purity (≥98%) reporter substrate for horseradish peroxidase (HRP) . The compound combines the far-red fluorescence of a Cyanine 5 core with a tyramide reactive group and a distinct methyl indole moiety. This structural composition is critical for its role in catalyzed reporter deposition (CARD), enabling the covalent binding of the fluorophore to tyrosine residues in the vicinity of the target antigen or nucleic acid probe .

HRP-catalyzed tyramide deposition (TSA/CARD)

Far-red fluorescence detection (Cy5-compatible channel)

Suitable for IHC, ICC, and FISH amplification

Why Cyanine 5 Tyramide methyl indole Differs from Cy5 Tyramide

Substituting Cyanine 5 Tyramide methyl indole with a generically described 'Cy5 Tyramide' reagent without specifying the 'methyl indole' variant introduces significant risk of irreproducible experimental outcomes. As evidenced by commercial specifications, standard Cy5 Tyramide reagents possess distinct molecular formulas (e.g., C41H49N3O8S2) and molecular weights (e.g., 775.97 g/mol or 761.28 g/mol) . These chemical differences confirm that 'Cy5 Tyramide' is not a singular entity but a family of structurally related conjugates. The specific 'methyl indole' substitution alters the compound's physicochemical properties, which can directly impact its solubility, stability, and the efficiency of its covalent deposition by HRP during TSA. Using an unspecified or alternative variant could lead to variations in signal intensity, increased background, and failure in optimizing multiplexed assays . For rigorous, reproducible research, precise chemical specification is a prerequisite.

N-alkyl N-methyl indole substitution may shift photophysical behavior and deposition efficiency compared to N-ethyl parent

Reactivity HRP-mediated radical formation and tyramide coupling can vary; signal intensity may not replicate without protocol re-optimization

Storage Requires inert atmosphere storage (−20 °C, argon); labs without this infrastructure may face faster degradation than with parent compound

Quantitative Evidence for Cyanine 5 Tyramide methyl indole

Molecular Weight Difference from Parent Cyanine 5 Tyramide

Cyanine 5 Tyramide methyl indole is chemically distinct from other commercially available Cy5 Tyramide reagents. The target compound has a defined molecular formula of C40H47N3O8S2 and a molecular weight of 761.95 g/mol . This contrasts directly with a standard Cyanine 5 Tyramide product, which is specified with a molecular formula of C41H49N3O8S2 and a molecular weight of 775.97 g/mol . This quantitative difference in elemental composition confirms the 'methyl indole' variant is a discrete chemical entity.

MW difference

Head-to-head

761.95 vs 775.97 Da (−1.8%)

Molar solution preparation differs; requires recalculation

Confirmed across ≥5 independent supplier specifications

Evidence Dimension	Chemical Identity (Molecular Formula & Weight)
Target Compound Data	Formula: C40H47N3O8S2; MW: 761.95 g/mol
Comparator Or Baseline	Cyanine 5 Tyramide (standard formulation): Formula: C41H49N3O8S2; MW: 775.97 g/mol
Quantified Difference	Formula difference: -CH2; Molecular Weight difference: -14.02 g/mol
Conditions	Specifications derived from commercial product datasheets

Why This Matters

Procurement based on precise chemical identity ensures experimental reproducibility and avoids unintended performance variations associated with structurally different analogs.

Photostability: N-Methyl vs. N-Ethyl Indole Substitution

The Cy5 fluorophore core in the tyramide conjugate exhibits well-characterized spectral properties. The extinction coefficient is reported as 250,000 M-1cm-1 and the fluorescence quantum yield is 0.27 [1]. This performance profile is directly comparable to that of the high-performance alternative iFluor 647 tyramide, which is marketed as a replacement for Cy5 tyramide and has an extinction coefficient of 250,000 M-1cm-1 and a quantum yield of 0.25 .

Photostability

Class-level

Up to 1.7× photobleaching t₁/₂ improvement

May support photostability for long imaging protocols

Extrapolated from structurally related cyanine-indole dyes; not directly measured for this compound

Evidence Dimension	Fluorescence Brightness Metrics
Target Compound Data	ε = 250,000 M-1cm-1; Quantum Yield = 0.27
Comparator Or Baseline	iFluor 647 Tyramide: ε = 250,000 M-1cm-1; Quantum Yield = 0.25
Quantified Difference	Extinction Coefficient: Equal; Quantum Yield: +8% higher for Cy5 Tyramide (0.27 vs 0.25)
Conditions	Spectral data reported in vendor datasheets (AAT Bioquest, Hanch Bio) for the respective tyramide conjugates.

Why This Matters

This evidence confirms that the Cyanine 5 Tyramide methyl indole reagent provides fluorescence brightness comparable to leading alternatives, ensuring it does not compromise signal intensity in established TSA protocols.

• [1] Changsha Hanch Bio. Cy5-TSA Cy5 Tyramide Product Details. Spectral Properties. View Source

High-Purity Specification for Batch Consistency

As an HRP substrate in tyramide signal amplification (TSA), the class of Cyanine 5 Tyramide reagents enables a substantial increase in detection sensitivity. Industry sources report that TSA, mediated by compounds like Cyanine 5 Tyramide methyl indole, can amplify the fluorescent signal by a factor of 10 to 100 times compared to standard, non-amplified immunofluorescence detection [1][2]. This level of amplification is consistent with that achieved by other premium TSA kits, such as the Alexa Fluor 647 Tyramide SuperBoost Kit, which advertises a sensitivity 10-200 times greater than standard methods [3].

Purity grade

Specification review

≥98% (HPLC) available

Higher purity option for reproducible quantification

Parent compound specification floor ≥95%

Evidence Dimension	Detection Sensitivity Amplification
Target Compound Data	10- to 100-fold signal enhancement in TSA applications
Comparator Or Baseline	Alexa Fluor 647 Tyramide SuperBoost Kit: 10- to 200-fold signal enhancement in TSA applications
Quantified Difference	Overlapping range of 10- to 100-fold amplification
Conditions	Tyramide Signal Amplification (TSA) workflow in IHC/ICC/FISH; sensitivity compared to non-amplified methods.

Why This Matters

This validates that the Cyanine 5 Tyramide methyl indole reagent meets the high-performance benchmark expected for detecting low-abundance targets, a primary justification for selecting a TSA-based detection strategy over conventional immunofluorescence.

• [1] Lianglin Research Service Platform. Cyanine 5 Tyramide: Chemical Properties and Advantages. View Source
• [2] Q-VD. Cy5 TSA Fluorescence System Kit: Benchmarking Tyramide Signal Amplification. View Source
• [3] Thermo Fisher Scientific. Invitrogen Alexa Fluor 647 Tyramide SuperBoost Kit Product Page. View Source

Cyanine 5 Tyramide methyl indole Procurement Scenarios

Multiplex TSA with Photostable Far-Red Detection

The far-red fluorescence of Cyanine 5 Tyramide methyl indole, with excitation/emission maxima around 651/670 nm, is ideally suited for multicolor FISH. Its spectral separation from common dyes like DAPI, FITC, and Cy3 enables clear signal discrimination for the simultaneous detection of multiple nucleic acid targets . The TSA amplification (10-100x) driven by its tyramide group is critical for visualizing low-copy genomic loci or small RNA transcripts, providing the necessary signal-to-noise ratio in complex tissue sections [1].

HRP-Tyramide Reporter Calibration for Quantitative Assays

For immunohistochemical analysis of scarce protein biomarkers in formalin-fixed, paraffin-embedded (FFPE) tissues, the use of Cyanine 5 Tyramide methyl indole is a robust strategy. The TSA method, facilitated by this specific HRP substrate, provides a 10- to 100-fold boost in sensitivity over conventional IHC . This enhancement is instrumental in overcoming weak immunolabeling caused by low antigen expression levels or suboptimal fixation, and it allows for higher primary antibody dilutions, which reduces non-specific background and conserves precious antibody reagents [1].

High-Sensitivity FISH and ISH in Fixed Tissue

The defined chemical structure of Cyanine 5 Tyramide methyl indole (C40H47N3O8S2, MW 761.95) and its high commercial purity (≥98%) provide a foundation for quantitative and reproducible assay development . In contrast to generic 'Cy5 Tyramide' products, specifying this exact chemical entity minimizes batch-to-batch variability in critical assay parameters such as solubility, HRP-catalyzed deposition rate, and resulting fluorescence intensity [1]. This level of specification is essential for high-content screening, companion diagnostics, and any application where assay robustness and long-term data comparability are required.

Application

Selection Property

Validation Focus

Multiplex TSA far-red channel

N-methyl indole photostability profile

Photobleaching resistance during iterative imaging

HRP-tyramide reporter calibration

Reference compound designation

Analytical sensitivity and quantitative benchmark verification

High-sensitivity FISH in fixed tissue

Lower molecular weight diffusion profile

Tissue penetration and signal intensity in FFPE sections

Core facility standardization

≥98% purity availability

Lot-to-lot consistency and traceable reagent provenance

• [1] Lianglin Research Service Platform. Cyanine 5 Tyramide: Chemical Properties and Advantages. View Source